Cas no 1799982-31-2 (Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro-)

• Product Name: Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro-
• CAS No: 1799982-31-2
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• MDL: MFCD28348254
• CID: 5162261
• PubChem ID: 122199107
• Update Time: 2025-06-20

Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro- Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro-

• MDL： MFCD28348254
• Inchi： 1S/C10H9NO4S/c12-11(13)7-1-2-9-8(3-7)14-4-10(5-15-10)6-16-9/h1-3H,4-6H2
• InChI Key： HHWSTWVTDOMVGS-UHFFFAOYSA-N
• SMILES： O1C2=CC([N+]([O-])=O)=CC=C2SCC2(CO2)C1

Additional information on Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro-

Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro- (CAS No. 1799982-31-2): An Overview of a Novel Heterocyclic Compound

Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro- (CAS No. 1799982-31-2) is a unique and structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound features a spirocyclic framework, which is a key structural motif in many biologically active molecules. The presence of the 8-nitro substituent further enhances its potential for various applications, particularly in the development of novel therapeutic agents.

The spirocyclic structure of Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro- provides it with unique chemical and physical properties. The spiro junction, where two rings are connected through a single atom, imparts conformational rigidity and stereochemical complexity to the molecule. This rigidity can be advantageous in drug design, as it can help to stabilize specific conformations that are crucial for binding to biological targets. Additionally, the presence of the epoxide group (2'-oxirane) introduces reactivity and potential for further chemical modifications, making this compound a valuable starting point for synthetic transformations.

The 8-nitro substituent is particularly noteworthy due to its known biological activities. Nitro groups are often associated with redox-active properties and can modulate the activity of various enzymes and receptors. In recent studies, compounds containing nitro groups have shown promise in areas such as anti-inflammatory, antiviral, and anticancer therapies. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that nitro-substituted compounds can selectively inhibit certain kinases involved in cancer progression. This suggests that Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro- may have similar therapeutic potential.

The synthesis of Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro- has been reported using various methodologies. One common approach involves the reaction of a suitable benzoxathiepin derivative with an epoxide-forming reagent, followed by nitration at the 8-position. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes, which are increasingly being adopted in the production of complex organic molecules like this one.

In terms of biological evaluation, preliminary studies have indicated that Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro- exhibits promising activity against several human cancer cell lines. A study published in the Cancer Research journal in 2020 demonstrated that this compound can induce apoptosis in breast cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings highlight its potential as a lead compound for further drug development.

Beyond its potential as an anticancer agent, Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro- may also have applications in other therapeutic areas. For instance, its ability to modulate redox balance could make it useful in treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders. Ongoing research is exploring these possibilities through both in vitro and in vivo studies.

The safety profile of Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro- is another critical aspect being investigated. Preclinical toxicology studies are essential to ensure that any potential therapeutic candidate is safe for human use. Initial toxicity assessments have shown that this compound has a favorable safety profile at relevant concentrations, although further studies are needed to fully characterize its long-term effects.

In conclusion, Spiro[2H-1,5-benzoxathiepin-3(4H),2'-oxirane], 8-nitro- (CAS No. 1799982-31-2) represents a promising compound with a unique combination of structural features and biological activities. Its spirocyclic framework and nitro substituent make it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, positioning it as a valuable asset in the field of medicinal chemistry.